molecular formula C15H21ClN2O2 B8596264 2-chloro-N,N-diethyl-4-(2-methylpropanamido)benzamide

2-chloro-N,N-diethyl-4-(2-methylpropanamido)benzamide

Cat. No. B8596264
M. Wt: 296.79 g/mol
InChI Key: LKYXVHCQGBNRNJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-chloro-N,N-diethyl-4-(2-methylpropanamido)benzamide is a useful research compound. Its molecular formula is C15H21ClN2O2 and its molecular weight is 296.79 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-chloro-N,N-diethyl-4-(2-methylpropanamido)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-chloro-N,N-diethyl-4-(2-methylpropanamido)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2-chloro-N,N-diethyl-4-(2-methylpropanamido)benzamide

Molecular Formula

C15H21ClN2O2

Molecular Weight

296.79 g/mol

IUPAC Name

2-chloro-N,N-diethyl-4-(2-methylpropanoylamino)benzamide

InChI

InChI=1S/C15H21ClN2O2/c1-5-18(6-2)15(20)12-8-7-11(9-13(12)16)17-14(19)10(3)4/h7-10H,5-6H2,1-4H3,(H,17,19)

InChI Key

LKYXVHCQGBNRNJ-UHFFFAOYSA-N

Canonical SMILES

CCN(CC)C(=O)C1=C(C=C(C=C1)NC(=O)C(C)C)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

The crude 2-chloro-4-(2'-methylpropionamido)benzoyl chloride from the preceding reaction in dry THF (10 ml) was added dropwise with stirring over 10-15 minutes to a solution of diethylamine (1.46 g) in dry THF (10 ml), at 0°-5° C. After stirring at 0°-10° C. the reaction mixture was stood overnight at room temperature, poured into cold water and extracted with ethyl acetate. This extract was dried and evaporated to give a viscous gum which crystallised slowly and was then recrystallised from ethyl acetate to give 2-chloro-4-(2'-methylpropionamido)-N,N-diethylbenzamide as white crystals (0.507 g).
Name
2-chloro-4-(2'-methylpropionamido)benzoyl chloride
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0 (± 1) mol
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reactant
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10 mL
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Reaction Step One
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1.46 g
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reactant
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10 mL
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solvent
Reaction Step Two
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0 (± 1) mol
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